Cas no 1396764-93-4 (2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide
• CAS No: 1396764-93-4
• MF: C₁₆H₁₇ClN₄O₃
• MW: 348.784182310104
• CID: 6199466
• PubChem ID: 71794837
• Update Time: 2025-11-06

2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide
• 2-(3-chlorophenoxy)-N-(6-morpholinopyrimidin-4-yl)acetamide
• AKOS024545576
• VU0541788-1
• 1396764-93-4
• 2-(3-chlorophenoxy)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• F6257-1848
• 2-(3-chlorophenoxy)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide

• Inchi： 1S/C16H17ClN4O3/c17-12-2-1-3-13(8-12)24-10-16(22)20-14-9-15(19-11-18-14)21-4-6-23-7-5-21/h1-3,8-9,11H,4-7,10H2,(H,18,19,20,22)
• InChI Key： NSASXANKOZICBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(NC1=CC(=NC=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 348.0989181g/mol
• Monoisotopic Mass: 348.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide

Introduction to 2-(3-Chlorophenoxy)-N-6-(Morpholin-4-yl)pyrimidin-4-ylacetamide (CAS No. 1396764-93-4)

2-(3-Chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide, also known by its CAS number 1396764-93-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a chlorophenyl ether moiety and a morpholine substituent. These structural elements contribute to its pharmacological properties, making it a promising candidate for various biomedical research and drug development initiatives.

The chemical structure of 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide consists of a pyrimidine ring linked to an acetamide group, which is further substituted with a morpholine ring and a 3-chlorophenyl ether group. The presence of these functional groups imparts specific biological activities, such as anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in disease progression, making it a valuable tool for understanding and potentially treating various conditions.

In the context of medicinal chemistry, 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide has been investigated for its potential as a lead compound in drug discovery. Its unique structure allows it to interact with specific protein targets, such as kinases and receptors, which are often implicated in the pathogenesis of diseases. For instance, research has shown that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation and survival, thereby offering a potential therapeutic strategy for cancer treatment.

Beyond its anticancer properties, 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide has also been explored for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and associated symptoms. These findings suggest that 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide could be developed into a novel anti-inflammatory agent.

The pharmacokinetic properties of 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma and tissues. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide has been used as a research tool to investigate the mechanisms underlying various biological processes. For example, it has been employed in studies aimed at understanding the role of specific kinases in cellular signaling pathways. By selectively inhibiting these kinases, researchers can gain insights into their functions and identify potential targets for drug development.

The synthesis of 2-(3-chlorophenoxy)-N-6-(morpholin-4-yl)pyrimidin-4-ylacetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 2-chloroacetyl chloride with 3-chlorophenol followed by nucleophilic substitution with morpholine-substituted pyrimidine derivatives. The final product is typically obtained through purification techniques such as column chromatography or recrystallization.

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